Cas no 2098112-93-5 ([3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride)

• Product Name: [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
• CAS No: 2098112-93-5
• MF: C₁₂H₁₉Cl₂N
• MW: 248.191961526871
• CID: 5725596
• PubChem ID: 122240102
• Update Time: 2025-06-20

[3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-N,2,2-trimethylpropan-1-amine;hydrochloride
• F2147-6192
• 3-(2-Chlorophenyl)-N,2,2-trimethylpropan-1-amine hydrochloride
• starbld0028914
• AKOS040813256
• 2098112-93-5
• [3-(2-chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
• [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

• Inchi： 1S/C12H18ClN.ClH/c1-12(2,9-14-3)8-10-6-4-5-7-11(10)13;/h4-7,14H,8-9H2,1-3H3;1H
• InChI Key： JALCRAIJFKORJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C)(C)CNC.Cl

Computed Properties

• Exact Mass: 247.0894550g/mol
• Monoisotopic Mass: 247.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

Introduction to [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098112-93-5)

[3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098112-93-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a substituted phenyl group and a tertiary amine moiety.

The chemical structure of [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride consists of a 2-chlorophenyl group attached to a 2,2-dimethylpropyl chain, which is further substituted with a methyl group and an amine functional group. The presence of the hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and therapeutic applications.

In the realm of medicinal chemistry, [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride has been studied for its potential as a lead compound in the development of new drugs. Recent research has focused on its interactions with specific biological targets, such as receptors and enzymes, which are crucial for various physiological processes. For instance, studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are involved in signal transduction pathways and play a key role in many diseases.

One of the notable applications of [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is in the field of neuropharmacology. Research has indicated that it may have potential as an agonist or antagonist for specific neurotransmitter receptors, which could be beneficial in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting its therapeutic potential.

Beyond its potential as a therapeutic agent, [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride has also been explored for its use in chemical biology. Its unique structure makes it an excellent tool for probing the function of specific proteins and pathways. For example, it can be used as a probe to study the binding kinetics and affinity of receptors or enzymes, providing valuable insights into their mechanisms of action.

In addition to its biological applications, the compound has also been studied for its physicochemical properties. Its solubility, stability, and reactivity are important factors that influence its suitability for various applications. Researchers have optimized synthetic routes to improve the yield and purity of [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride, making it more accessible for large-scale production and further research.

The safety profile of [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is another critical aspect that has been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for drug development. However, like any chemical compound, it is essential to handle it with care and follow appropriate safety guidelines to ensure safe use in both laboratory settings and clinical trials.

In conclusion, [3-(2-Chlorophenyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098112-93-5) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a therapeutic agent and a tool for chemical biology. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.